Cas no 450368-58-8 (Mal-propionylamido-PEG3-acetic acid)

• Product Name: Mal-propionylamido-PEG3-acetic acid
• CAS No: 450368-58-8
• MF: C₁₅H₂₂N₂O₈
• MW: 358.343784809113
• CID: 6806839
• PubChem ID: 154725924
• Update Time: 2025-10-30

Mal-propionylamido-PEG3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 450368-58-8
• 15-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-13-oxo-3,6,9-trioxa-12-azapentadecanoic acid
• 2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]acetic acid
• Mal-propionylamido-PEG3-acetic acid
• Mal-propionylamido-PEG3-aceticacid
• SCHEMBL22311937

• Inchi： 1S/C15H22N2O8/c18-12(3-5-17-13(19)1-2-14(17)20)16-4-6-23-7-8-24-9-10-25-11-15(21)22/h1-2H,3-11H2,(H,16,18)(H,21,22)
• InChI Key： CSAVRFJZAMSLDA-UHFFFAOYSA-N
• SMILES： O(CCOCCOCC(=O)O)CCNC(CCN1C(C=CC1=O)=O)=O

Computed Properties

• Exact Mass: 358.13761566Da
• Monoisotopic Mass: 358.13761566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 131Ų

Additional information on Mal-propionylamido-PEG3-acetic acid

Mal-propionylamido-PEG3-acetic acid (CAS No 450368-58-8): A Comprehensive Overview

The compound Mal-propionylamido-PEG3-acetic acid, identified by the CAS registry number 450368-58-8, is a specialized chemical entity that has garnered significant attention in the fields of biotechnology, pharmaceuticals, and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various applications due to its biocompatibility and hydrophilic properties. The inclusion of the "mal" group, which stands for maleimide, introduces additional functionality, making this compound particularly useful in bioconjugation reactions and as a versatile linker in drug delivery systems.

Recent studies have highlighted the potential of Mal-propionylamido-PEG3-acetic acid in enhancing the stability and targeting efficiency of therapeutic agents. For instance, researchers have employed this compound as a linker in the development of antibody-drug conjugates (ADCs), where its ability to form stable thioether bonds with cysteine residues on proteins has proven invaluable. This application is particularly relevant in the context of personalized medicine, where precise targeting of cancer cells is crucial to minimize off-target effects and improve treatment outcomes.

The synthesis of Mal-propionylamido-PEG3-acetic acid involves a multi-step process that typically begins with the activation of maleic anhydride to form the maleimide group. This is followed by conjugation with a propionylamido intermediate, which serves as a spacer to enhance flexibility and reduce steric hindrance. The final step involves coupling this intermediate with PEG3-acetic acid, resulting in a compound that combines the advantages of PEG's hydrophilicity with the reactivity of the maleimide group.

In terms of applications, Mal-propionylamido-PEG3-acetic acid has found utility in several areas beyond drug delivery. For example, it has been used as a cross-linking agent in the preparation of hydrogels for tissue engineering applications. Its ability to form stable networks under mild conditions makes it ideal for creating scaffolds that mimic the extracellular matrix, thereby promoting cell adhesion and proliferation.

A recent study published in the journal Biomaterials Science demonstrated the use of Mal-propionylamido-PEG3-acetic acid in developing stimuli-responsive hydrogels that exhibit pH-sensitive swelling behavior. These hydrogels have potential applications in controlled drug release systems, where the release profile can be tailored to respond to changes in physiological conditions such as pH or temperature.

Beyond its role as a linker and cross-linking agent, Mal-propionylamido-PEG3-acetic acid has also been explored for its potential in diagnostic applications. For instance, it has been used as a coupling agent in the preparation of magnetic nanoparticles for magnetic resonance imaging (MRI). The PEG moiety enhances the biocompatibility and circulation time of these nanoparticles, while the maleimide group facilitates their conjugation with targeting ligands such as peptides or antibodies.

The versatility of Mal-propionylamido-PEG3-acetic acid is further underscored by its use in materials science applications. Researchers have employed this compound as a modifier for polymer surfaces, where it imparts both hydrophilicity and reactivity. This property is particularly useful in applications such as biosensors, where surface modification is critical for enhancing sensitivity and selectivity.

In conclusion, Mal-propionylamido-PEG3-acetic acid (CAS No 450368-58-8) represents a multifunctional chemical entity with diverse applications across various scientific disciplines. Its unique combination of properties makes it an invaluable tool in drug delivery, bioconjugation, tissue engineering, and diagnostics. As research continues to uncover new functionalities and applications for this compound, its role in advancing biomedical technologies is expected to grow significantly.